Cas no 2411253-93-3 (2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide)

• Product Name: 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide
• CAS No: 2411253-93-3
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 5974840
• PubChem ID: 146077159
• Update Time: 2025-06-14

2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide
• 2411253-93-3
• Z3337549724
• EN300-26601687
• 2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)acetamide

• Inchi： 1S/C12H14ClNO3/c1-16-10-7-17-9-5-3-2-4-8(9)12(10)14-11(15)6-13/h2-5,10,12H,6-7H2,1H3,(H,14,15)
• InChI Key： MXDSRZNQUFSDEL-UHFFFAOYSA-N
• SMILES： ClCC(NC1C2C=CC=CC=2OCC1OC)=O

Computed Properties

• Exact Mass: 255.0662210g/mol
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide

Comprehensive Overview of 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide (CAS No. 2411253-93-3)

The compound 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide (CAS No. 2411253-93-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzopyran core and an acetamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with biological targets. The presence of a chloro substituent further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide has surged due to their versatility in drug discovery. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where small molecular changes can significantly alter biological efficacy. Its CAS No. 2411253-93-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide involves multi-step organic reactions, often starting from 3-methoxy-3,4-dihydro-2H-1-benzopyran-4-amine. The introduction of the chloroacetamide group is a critical step, requiring precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further applications.

One of the most discussed topics in relation to CAS No. 2411253-93-3 is its potential role in central nervous system (CNS) drug development. The benzopyran scaffold is known to exhibit affinity for neurological targets, making it a focus for researchers exploring treatments for neurodegenerative diseases. Additionally, its methoxy group contributes to improved pharmacokinetic properties, such as enhanced blood-brain barrier penetration.

Beyond pharmaceuticals, 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide is also investigated for its utility in agrochemical formulations. Its structural features suggest potential as a plant growth regulator or pesticide intermediate, aligning with the global push for sustainable agriculture. The compound's stability under various environmental conditions further supports its applicability in this field.

From a commercial perspective, CAS No. 2411253-93-3 is often listed in catalogs of fine chemicals, with suppliers emphasizing its high purity and custom synthesis options. The compound's niche status means it is typically produced in small batches, catering to specialized research needs. Pricing and availability are common queries among buyers, reflecting its limited but critical demand.

In conclusion, 2-chloro-N-(3-methoxy-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide represents a fascinating intersection of chemistry and biology. Its CAS No. 2411253-93-3 serves as a gateway to exploring innovative applications in drug design and agrochemicals. As research progresses, this compound may unlock new possibilities in targeted therapeutics and green chemistry, addressing some of the most pressing challenges in science today.